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Compound Name: Amino N-methylcarbamate

Cat. No.: B15473119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the structure-activity relationships (SAR)

of N-methylcarbamate insecticides with other major insecticide classes, including

organophosphates, pyrethroids, and neonicotinoids. The information is supported by

experimental data to facilitate objective analysis and inform the development of new

insecticidal agents.

Introduction to N-Methylcarbamate Insecticides
N-methylcarbamate insecticides are a class of compounds that act by inhibiting the enzyme

acetylcholinesterase (AChE), a critical component of the nervous system in both insects and

mammals. This inhibition leads to the accumulation of the neurotransmitter acetylcholine,

resulting in overstimulation of nerve impulses, paralysis, and ultimately, the death of the insect.

The general structure of N-methylcarbamate insecticides consists of a carbamate ester group,

an N-methyl group, and a leaving group, which is typically an aromatic or heterocyclic ring

system. The nature of this leaving group, along with substitutions on the aromatic ring and the

carbamate nitrogen, plays a crucial role in determining the insecticidal activity and selectivity of

these compounds.

Comparative Analysis of Insecticidal Activity
The efficacy of N-methylcarbamate insecticides is often compared with other classes of

insecticides that target the nervous system. This section provides a comparative overview of
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their mechanisms of action and presents quantitative data on their biological activity.

Mechanism of Action
While N-methylcarbamates, organophosphates, pyrethroids, and neonicotinoids all target the

insect nervous system, their specific molecular targets and modes of action differ significantly.

N-Methylcarbamates and Organophosphates: Both classes inhibit acetylcholinesterase.

However, N-methylcarbamates are considered reversible inhibitors, meaning the enzyme

can eventually regain its function. In contrast, organophosphates are irreversible inhibitors,

leading to a more prolonged and potent toxic effect.

Pyrethroids: This class of insecticides targets the voltage-gated sodium channels in nerve

cell membranes, forcing them to remain open and causing repetitive nerve firing, leading to

paralysis.

Neonicotinoids: These compounds act as agonists of the nicotinic acetylcholine receptors

(nAChRs) in the insect central nervous system, causing overstimulation and blockage of

nerve impulses.

Quantitative Structure-Activity Relationship (QSAR)
Data
The following tables summarize the insecticidal activity of representative compounds from each

class, expressed as the concentration required to inhibit 50% of AChE activity (IC50) and the

lethal dose required to kill 50% of a test population (LD50).

Table 1: Acetylcholinesterase (AChE) Inhibition (IC50) of N-Methylcarbamates and

Organophosphates
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Compound Class Target Organism AChE IC50 (µM)

Carbaryl N-Methylcarbamate
Housefly (Musca

domestica)
1.489

Propoxur N-Methylcarbamate
Housefly (Musca

domestica)
0.021

Aldicarb N-Methylcarbamate
Honey Bee (Apis

mellifera)
0.1

Chlorpyrifos Organophosphate
Housefly (Musca

domestica)
0.246

Malathion Organophosphate
Housefly (Musca

domestica)
0.5

Paraoxon Organophosphate
Honey Bee (Apis

mellifera)
0.02

Table 2: Acute Toxicity (LD50) of Various Insecticide Classes
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Compound Class Test Organism
Route of
Administration

LD50 (mg/kg)

Carbaryl
N-

Methylcarbamate
Rat Oral 307

Propoxur
N-

Methylcarbamate
Rat Oral 95

Aldicarb
N-

Methylcarbamate
Rat Oral 0.93

Chlorpyrifos
Organophosphat

e
Rat Oral 135

Malathion
Organophosphat

e
Rat Oral 1375

Permethrin Pyrethroid Rat Oral 430

Deltamethrin Pyrethroid Rat Oral 135

Imidacloprid Neonicotinoid Rat Oral 450

Thiamethoxam Neonicotinoid Rat Oral 1563

Experimental Protocols
Acetylcholinesterase (AChE) Inhibition Assay (Ellman
Method)
This colorimetric assay is a widely used method for determining the AChE inhibitory activity of

compounds.

Principle: The assay measures the activity of AChE by monitoring the production of thiocholine,

which is formed from the hydrolysis of the substrate acetylthiocholine. Thiocholine then reacts

with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-

nitrobenzoate (TNB), which can be quantified spectrophotometrically at 412 nm. The rate of

color development is proportional to the AChE activity.

Materials:
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Acetylcholinesterase (AChE) solution (e.g., from electric eel or insect source)

Acetylthiocholine iodide (ATCI) substrate solution

5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) solution

Phosphate buffer (pH 8.0)

Test compound solutions at various concentrations

96-well microplate

Microplate reader

Procedure:

Prepare all reagent solutions in phosphate buffer (pH 8.0).

In a 96-well microplate, add the following to each well in the specified order:

140 µL of phosphate buffer

20 µL of the test compound solution (or buffer for control)

20 µL of AChE solution

Incubate the plate at 25°C for 15 minutes.

Add 10 µL of DTNB solution to each well.

Initiate the reaction by adding 10 µL of ATCI solution to each well.

Immediately measure the absorbance at 412 nm using a microplate reader. Take readings

every minute for 5-10 minutes.

Calculate the rate of reaction (change in absorbance per minute) for each well.

Determine the percentage of AChE inhibition for each concentration of the test compound

using the following formula: % Inhibition = [(Rate of control - Rate of sample) / Rate of
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control] x 100

Plot the percentage of inhibition against the logarithm of the test compound concentration to

determine the IC50 value.

Visualizations
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Caption: Mechanism of action of N-methylcarbamate insecticides.

Experimental Workflow for SAR Studies
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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